Cas no 1806173-38-5 (6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine
• CAS No: 1806173-38-5
• MF: C₈H₇F₅N₂O₂
• MW: 258.145399332047
• CID: 4833497
• Update Time: 2025-06-11

6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F5N2O2/c9-6(10)5-4(17-8(11,12)13)1-3(2-14)15-7(5)16/h1,6H,2,14H2,(H,15,16)
• InChI Key： LZWBBYRPZVRDSK-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CN)=CC=1OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine (CAS No. 1806173-38-5)

6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine, identified by its CAS number 1806173-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups within its molecular framework, including an aminomethyl side chain, a difluoromethyl substituent, a hydroxy group, and a trifluoromethoxy moiety, contributes to its distinctive chemical properties and makes it a valuable scaffold for drug discovery and development.

The compound's structure is characterized by a pyridine core that serves as a privileged scaffold in medicinal chemistry. Pyridine derivatives are well-documented for their role in various therapeutic areas, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The presence of multiple fluorinated groups, such as the difluoromethyl and trifluoromethoxy substituents, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These fluorine atoms can also modulate electronic effects and influence binding interactions with biological targets, making them highly desirable in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with enhanced pharmacological profiles. The aminomethyl group in this compound introduces a reactive site for further chemical modification, allowing for the synthesis of more complex derivatives with tailored biological activities. This flexibility makes it an attractive intermediate for the development of new therapeutic agents.

One of the most compelling aspects of 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The compound's structural features align well with the binding pockets of kinases, suggesting that it could serve as a lead compound for developing kinase inhibitors. Several studies have demonstrated that pyridine derivatives can effectively modulate kinase activity by binding to key residues within the enzyme's active site.

Moreover, the hydroxy group in the molecule provides an additional site for hydrogen bonding interactions, which can improve binding affinity and selectivity. This feature is particularly important in drug design, as it allows for fine-tuning of interactions with biological targets to minimize off-target effects. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with unprecedented accuracy. These tools have been instrumental in identifying potential drug candidates like 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine as promising leads for further development. By leveraging these computational methods, researchers can optimize the compound's structure to enhance its pharmacological properties and improve its efficacy as a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired functional groups into the molecular framework. These synthetic strategies are critical for achieving the complex structure of this compound while maintaining its chemical integrity.

In addition to its potential applications in oncology, 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing antiviral agents. Viruses often rely on host cell kinases for replication and propagation, making kinase inhibitors effective against viral infections. The ability of this compound to modulate kinase activity could potentially lead to novel antiviral therapies.

The compound's multifaceted applications highlight its significance as a versatile intermediate in pharmaceutical research. Its unique structural features provide a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and develop innovative drug discovery strategies, compounds like 6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine will undoubtedly play a crucial role in advancing medical science.

The future prospects of this compound are further enhanced by ongoing research into fluorinated pyridines and their applications in drug development. Fluorinated pyridines are known for their improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability. These attributes make them particularly attractive for pharmaceutical applications where optimal drug delivery is essential.

In conclusion,6-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine (CAS No. 1806173-38-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents across multiple disease areas. As research progresses，this compound will continue to be explored as a potential lead for new drugs，contributing to the advancement of medical science.